Cas no 239440-86-9 (trans,trans-2,4-Nonadienal-D2)

• Product Name: trans,trans-2,4-Nonadienal-D2
• CAS No: 239440-86-9
• MF: C₉H₁₄O
• MW: 140.219186306
• CID: 5047665
• Update Time: 2025-07-01

trans,trans-2,4-Nonadienal-D2 Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-3,4-Dideuterionona-2,4-dienal
• trans,trans-2,4-Nonadienal-D2

• Inchi： 1S/C9H14O/c1-2-3-4-5-6-7-8-9-10/h5-9H,2-4H2,1H3/b6-5+,8-7+/i6D,7D
• InChI Key： ZHHYXNZJDGDGPJ-GZPSEYJASA-N
• SMILES： O=C/C=C(\[2H])/C(/[2H])=C/CCCC

Computed Properties

• Exact Mass: 140.117018558 g/mol
• Monoisotopic Mass: 140.117018558 g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 140.22

Additional information on trans,trans-2,4-Nonadienal-D2

Comprehensive Analysis of trans,trans-2,4-Nonadienal-D2 (CAS No. 239440-86-9): Properties, Applications, and Industry Trends

trans,trans-2,4-Nonadienal-D2, identified by its CAS number 239440-86-9, is a deuterated analog of the naturally occurring aldehyde trans,trans-2,4-Nonadienal. This compound has garnered significant attention in analytical chemistry, flavor research, and isotopic labeling studies due to its unique structural and spectroscopic properties. The incorporation of deuterium atoms (D2) enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) applications, making it a valuable tool for tracing metabolic pathways and studying reaction mechanisms.

The chemical industry and academic researchers frequently search for deuterated compounds like trans,trans-2,4-Nonadienal-D2 to address challenges in stable isotope labeling and flavor profiling. With the growing demand for precision in analytical methods, this compound serves as a critical reference standard for quantifying volatile organic compounds (VOCs) in food, cosmetics, and environmental samples. Its role in GC-MS analysis and odor threshold studies aligns with current trends in sustainable fragrance development and clean-label product formulation.

One of the most searched questions related to CAS 239440-86-9 is: "How does deuterium labeling improve analytical sensitivity?" The answer lies in the isotopic effect—deuterium’s higher mass reduces signal overlap in mass spectra, enabling clearer detection of target molecules in complex matrices. This property is particularly relevant for food authenticity testing, where adulteration detection relies on high-resolution techniques. Additionally, trans,trans-2,4-Nonadienal-D2 is used to study lipid oxidation pathways, a hot topic in preservative-free food preservation research.

From a synthetic perspective, the production of trans,trans-2,4-Nonadienal-D2 involves carefully controlled deuteration processes to ensure isotopic purity. Manufacturers emphasize its ≥98% chemical purity and ≥99% isotopic enrichment, meeting stringent requirements for pharmaceutical and cosmetic applications. The compound’s stability under ambient conditions also makes it suitable for long-term storage, a frequently discussed concern among laboratory purchasers.

Emerging applications of CAS 239440-86-9 include its use in green chemistry initiatives, where deuterated compounds reduce solvent waste in analytical workflows. Furthermore, its compatibility with LC-MS/MS platforms addresses the need for faster, more eco-friendly quality control methods in industries ranging from perfumery to nutraceuticals. As regulatory bodies push for stricter volatile organic compound (VOC) emissions standards, this deuterated aldehyde provides a low-background solution for calibration.

In conclusion, trans,trans-2,4-Nonadienal-D2 (239440-86-9) exemplifies the intersection of isotopic science and practical industrial needs. Its versatility in flavor chemistry, environmental monitoring, and material stability testing ensures continued relevance in both research and commercial sectors. For laboratories seeking to optimize their analytical reproducibility or explore deuterium-based tracers, this compound remains an indispensable resource.